Cas no 95339-61-0 (2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile)
2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetonitrile, 3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
- 2-(3-(1,3-Dioxoisoindolin-2-yl)phenyl)acetonitrile
- 2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile
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- Inchi: 1S/C16H10N2O2/c17-9-8-11-4-3-5-12(10-11)18-15(19)13-6-1-2-7-14(13)16(18)20/h1-7,10H,8H2
- InChI Key: FQMAXEIWLQXXLM-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC=CC(N2C(=O)C3=C(C2=O)C=CC=C3)=C1
2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D486853-100mg |
2-[3-(1,3-Dioxoisoindol-2-yl)phenyl]acetonitrile |
95339-61-0 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | D486853-250mg |
2-[3-(1,3-Dioxoisoindol-2-yl)phenyl]acetonitrile |
95339-61-0 | 250mg |
$374.00 | 2023-05-18 | ||
| TRC | D486853-500mg |
2-[3-(1,3-Dioxoisoindol-2-yl)phenyl]acetonitrile |
95339-61-0 | 500mg |
$574.00 | 2023-05-18 | ||
| TRC | D486853-1g |
2-[3-(1,3-Dioxoisoindol-2-yl)phenyl]acetonitrile |
95339-61-0 | 1g |
$821.00 | 2023-05-18 | ||
| Alichem | A199010675-5g |
2-(3-(1,3-Dioxoisoindolin-2-yl)phenyl)acetonitrile |
95339-61-0 | 95% | 5g |
$936.00 | 2023-08-31 | |
| Chemenu | CM235943-5g |
2-(3-(1,3-Dioxoisoindolin-2-yl)phenyl)acetonitrile |
95339-61-0 | 95% | 5g |
$799 | 2021-08-04 | |
| Chemenu | CM235943-1g |
2-(3-(1,3-Dioxoisoindolin-2-yl)phenyl)acetonitrile |
95339-61-0 | 95% | 1g |
$415 | 2024-07-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD321668-1g |
2-(3-(1,3-Dioxoisoindolin-2-yl)phenyl)acetonitrile |
95339-61-0 | 95+% | 1g |
¥2380.0 | 2024-04-17 | |
| Ambeed | A551771-1g |
2-(3-(1,3-Dioxoisoindolin-2-yl)phenyl)acetonitrile |
95339-61-0 | 95+% | 1g |
$346.0 | 2025-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750426-1g |
2-(3-(1,3-Dioxoisoindolin-2-yl)phenyl)acetonitrile |
95339-61-0 | 98% | 1g |
¥2422.00 | 2024-04-24 |
2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile
Recent Advances in the Study of 2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile (CAS: 95339-61-0): A Comprehensive Research Brief
The compound 2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile (CAS: 95339-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione (phthalimide) scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological profile.
One of the key breakthroughs in the study of 95339-61-0 is its role as a potent inhibitor of specific signaling pathways involved in inflammation and cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the NF-κB pathway, a critical regulator of inflammatory responses and tumorigenesis. The researchers utilized in vitro and in vivo models to validate its efficacy, showing significant reduction in pro-inflammatory cytokines and tumor growth inhibition. These findings suggest that 2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile could serve as a lead compound for developing novel anti-inflammatory and anticancer agents.
In addition to its biological activities, recent advancements in the synthetic chemistry of 95339-61-0 have been reported. A team of researchers from the University of Cambridge developed a more efficient and scalable synthesis route for this compound, leveraging palladium-catalyzed cross-coupling reactions. This method not only improves the yield and purity of the final product but also reduces the environmental impact associated with traditional synthetic approaches. The study, published in Organic Letters, highlights the importance of sustainable chemistry in pharmaceutical development.
Further investigations into the SAR of 2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile have revealed that modifications at the phenylacetonitrile moiety can significantly alter its biological activity. For instance, introducing electron-withdrawing groups at the para position of the phenyl ring was found to enhance its binding affinity to target proteins, as evidenced by molecular docking studies. These insights are invaluable for the design of next-generation derivatives with improved potency and selectivity.
Despite these promising developments, challenges remain in the clinical translation of 95339-61-0. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic option.
In conclusion, the recent research on 2-3-(1,3-Dioxoisoindol-2-yl)phenylacetonitrile (CAS: 95339-61-0) underscores its potential as a multifaceted therapeutic agent. Continued exploration of its biological mechanisms, synthetic optimization, and SAR will be critical in unlocking its full pharmacological potential. This compound represents a promising avenue for future drug discovery and development in the chemical biology and pharmaceutical fields.
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